Cas no 2171369-88-1 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171369-88-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6258383
• PubChem ID: 165564980
• Update Time: 2025-05-23

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1555411
• 2171369-88-1

• Inchi： 1S/C26H28N2O5/c1-2-23(24(29)27-17-9-7-8-16(14-17)25(30)31)28-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-7,9-13,16-17,22-23H,2,8,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17?,23-/m1/s1
• InChI Key： GRLCJVVRKXBYFL-PVWAMWICSA-N
• SMILES： O(C(N[C@H](CC)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid

Research Brief on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171369-88-1)

The compound 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171369-88-1) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential biomedical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the 9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the synthesis of complex peptides and peptidomimetics. Researchers have successfully utilized this compound in the development of novel peptide-based therapeutics, particularly in the areas of oncology and infectious diseases.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound's purity and stability. These studies have confirmed its high chemical stability under standard storage conditions, making it suitable for long-term use in research laboratories and pharmaceutical manufacturing.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit interesting pharmacological properties. Some research groups have reported its potential as a building block for the development of protease inhibitors and receptor modulators. The cyclohex-3-ene-1-carboxylic acid moiety in particular has been identified as a promising structural feature for molecular recognition in biological systems.

The synthesis of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid has been optimized in recent years, with several research teams reporting improved yields and reduced byproduct formation. These advancements have made the compound more accessible for both academic research and industrial applications.

Looking forward, the compound's unique structural features and demonstrated utility in peptide synthesis suggest it will continue to be an important tool in medicinal chemistry research. Ongoing studies are exploring its potential in the development of next-generation bioconjugates and targeted drug delivery systems. Researchers are particularly interested in its application for the synthesis of cyclic peptides, which represent a growing class of therapeutic agents.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171369-88-1) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its continued study promises to yield important insights for the design of novel therapeutic agents and the advancement of peptide synthesis methodologies.